![molecular formula C20H16O3S B2952772 (E)-3-(3-phenylmethoxyphenyl)-2-thiophen-2-ylprop-2-enoic acid CAS No. 852851-88-8](/img/structure/B2952772.png)
(E)-3-(3-phenylmethoxyphenyl)-2-thiophen-2-ylprop-2-enoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(E)-3-(3-phenylmethoxyphenyl)-2-thiophen-2-ylprop-2-enoic acid, also known as TTA-A2, is a synthetic compound that is widely used in scientific research. It belongs to the class of retinoic acid receptor-related orphan receptors (RORs) agonists, which are known to regulate various physiological processes, including metabolism, immunity, and circadian rhythm. TTA-A2 has been shown to have potential therapeutic applications in several diseases, including autoimmune disorders, cancer, and metabolic disorders.
Mechanism of Action
(E)-3-(3-phenylmethoxyphenyl)-2-thiophen-2-ylprop-2-enoic acid acts as an agonist of RORs, which are nuclear receptors that regulate gene expression. RORs play a crucial role in the regulation of various physiological processes, including metabolism, immunity, and circadian rhythm. This compound binds to RORs and activates them, leading to the modulation of gene expression. This compound has been shown to regulate the expression of several genes involved in metabolism, immunity, and circadian rhythm.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. It has been found to regulate the expression of several genes involved in metabolism, immunity, and circadian rhythm. This compound has been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. It has also been found to have anti-cancer properties by inhibiting the growth and proliferation of cancer cells. This compound has been studied for its potential use in the treatment of metabolic disorders, such as obesity and type 2 diabetes, by regulating glucose and lipid metabolism.
Advantages and Limitations for Lab Experiments
(E)-3-(3-phenylmethoxyphenyl)-2-thiophen-2-ylprop-2-enoic acid has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized in the lab. This compound has been extensively studied for its potential therapeutic applications in various diseases. It has been found to have beneficial effects in animal models of autoimmune disorders, cancer, and metabolic disorders. However, this compound has some limitations for lab experiments. It is a synthetic compound that may have some off-target effects. This compound may also have some toxicity concerns, which need to be addressed before its use in humans.
Future Directions
(E)-3-(3-phenylmethoxyphenyl)-2-thiophen-2-ylprop-2-enoic acid has several potential future directions for research. It can be studied for its potential use in the treatment of various diseases, including autoimmune disorders, cancer, and metabolic disorders. This compound can also be studied for its potential use in regulating circadian rhythm. Further research is needed to understand the mechanism of action of this compound and its potential off-target effects. This compound can also be studied for its potential use in combination therapy with other drugs to enhance its therapeutic efficacy.
Synthesis Methods
(E)-3-(3-phenylmethoxyphenyl)-2-thiophen-2-ylprop-2-enoic acid can be synthesized using a multistep reaction starting from commercially available starting materials. The synthesis involves the coupling of 3-phenylmethoxybenzaldehyde with thiophene-2-boronic acid, followed by the Heck reaction with 2-bromoacrylic acid. The final product is obtained after purification using column chromatography.
Scientific Research Applications
(E)-3-(3-phenylmethoxyphenyl)-2-thiophen-2-ylprop-2-enoic acid has been extensively studied for its potential therapeutic applications in various diseases. It has been shown to modulate the expression of several genes involved in metabolism, immunity, and circadian rhythm. This compound has been found to have beneficial effects in animal models of autoimmune disorders, such as multiple sclerosis and rheumatoid arthritis. It has also been shown to have anti-cancer properties by inhibiting the growth and proliferation of cancer cells. This compound has been studied for its potential use in the treatment of metabolic disorders, such as obesity and type 2 diabetes, by regulating glucose and lipid metabolism.
properties
IUPAC Name |
(E)-3-(3-phenylmethoxyphenyl)-2-thiophen-2-ylprop-2-enoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H16O3S/c21-20(22)18(19-10-5-11-24-19)13-16-8-4-9-17(12-16)23-14-15-6-2-1-3-7-15/h1-13H,14H2,(H,21,22)/b18-13- |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UFJARPROIBLYDR-AQTBWJFISA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)COC2=CC=CC(=C2)C=C(C3=CC=CS3)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C=C1)COC2=CC=CC(=C2)/C=C(/C3=CC=CS3)\C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H16O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
336.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.